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Compound of Interest

Compound Name: 2,3,6,7-Tetrachloroquinoxaline

Cat. No.: B1308392 Get Quote

An In-Depth Technical Guide to 2,3,6,7-
Tetrachloroquinoxaline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 2,3,6,7-tetrachloroquinoxaline. The information is intended to support

research and development activities, particularly in the fields of medicinal chemistry and

materials science.

Chemical Structure and Identification
2,3,6,7-Tetrachloroquinoxaline is a halogenated heterocyclic compound. The core structure

consists of a pyrazine ring fused to a benzene ring, with chlorine atoms substituting hydrogen

at positions 2, 3, 6, and 7.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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